1-(2-furoyl)-4-{5-[(2-nitrophenoxy)methyl]-2-furoyl}piperazine

• IUPAC Name: furan-2-yl-[4-[5-[(2-nitrophenoxy)methyl]furan-2-carbonyl]piperazin-1-yl]methanone
• InChI: InChI=1S/C21H19N3O7/c25-20(18-6-3-13-29-18)22-9-11-23(12-10-22)21(26)19-8-7-15(31-19)14-30-17-5-2-1-4-16(17)24(27)28/h1-8,13H,9-12,14H2
• InChI Key: JILYFBQJZIOZRN-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C(=O)C2=CC=CO2)C(=O)C3=CC=C(O3)COC4=CC=CC=C4[N+](=O)[O-]
• Molecular Formula: C21H19N3O7
• Molecular Weight: 425.4 g/mol

Description

1-(2-furoyl)-4-{5-[(2-nitrophenoxy)methyl]-2-furoyl}piperazine, also known as FNPP, is a chemical compound that has been extensively studied for its potential applications in the field of medicinal chemistry. FNPP is a piperazine derivative that contains two furoyl groups and a nitrophenoxy methyl group, making it a unique molecule with a complex structure.

Mechanism of Action

The mechanism of action of 1-(2-furoyl)-4-{5-[(2-nitrophenoxy)methyl]-2-furoyl}piperazine is not fully understood. However, it has been proposed that 1-(2-furoyl)-4-{5-[(2-nitrophenoxy)methyl]-2-furoyl}piperazine exerts its anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines and enzymes. 1-(2-furoyl)-4-{5-[(2-nitrophenoxy)methyl]-2-furoyl}piperazine has also been shown to induce apoptosis in cancer cells by activating the caspase pathway.
Biochemical and Physiological Effects
1-(2-furoyl)-4-{5-[(2-nitrophenoxy)methyl]-2-furoyl}piperazine has been shown to have a variety of biochemical and physiological effects. In animal studies, 1-(2-furoyl)-4-{5-[(2-nitrophenoxy)methyl]-2-furoyl}piperazine has been shown to reduce inflammation and improve cognitive function. 1-(2-furoyl)-4-{5-[(2-nitrophenoxy)methyl]-2-furoyl}piperazine has also been shown to inhibit the growth of cancer cells in vitro and in vivo. Additionally, 1-(2-furoyl)-4-{5-[(2-nitrophenoxy)methyl]-2-furoyl}piperazine has been shown to have antibacterial and antifungal activity.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(2-furoyl)-4-{5-[(2-nitrophenoxy)methyl]-2-furoyl}piperazine in lab experiments is its unique structure, which makes it a useful tool for investigating the structure-activity relationship of piperazine derivatives. Additionally, 1-(2-furoyl)-4-{5-[(2-nitrophenoxy)methyl]-2-furoyl}piperazine has been shown to have low toxicity, making it a safe compound to work with in the laboratory. However, one limitation of using 1-(2-furoyl)-4-{5-[(2-nitrophenoxy)methyl]-2-furoyl}piperazine in lab experiments is its low solubility in water, which can make it difficult to work with in aqueous solutions.

Future Directions

There are several future directions for research on 1-(2-furoyl)-4-{5-[(2-nitrophenoxy)methyl]-2-furoyl}piperazine. One area of interest is the development of 1-(2-furoyl)-4-{5-[(2-nitrophenoxy)methyl]-2-furoyl}piperazine as a drug delivery system for the treatment of neurological disorders. Additionally, further investigation into the mechanism of action of 1-(2-furoyl)-4-{5-[(2-nitrophenoxy)methyl]-2-furoyl}piperazine is needed to fully understand its anti-inflammatory and anti-tumor effects. Finally, the development of more efficient synthesis methods for 1-(2-furoyl)-4-{5-[(2-nitrophenoxy)methyl]-2-furoyl}piperazine could make it a more accessible compound for use in research.

Scientific Research Applications

1-(2-furoyl)-4-{5-[(2-nitrophenoxy)methyl]-2-furoyl}piperazine has been extensively studied for its potential applications in the field of medicinal chemistry. It has been shown to have anti-inflammatory, anti-tumor, and anti-microbial properties. 1-(2-furoyl)-4-{5-[(2-nitrophenoxy)methyl]-2-furoyl}piperazine has also been investigated for its potential as a drug delivery system due to its ability to cross the blood-brain barrier. Additionally, 1-(2-furoyl)-4-{5-[(2-nitrophenoxy)methyl]-2-furoyl}piperazine has been studied for its potential as a fluorescent probe for imaging applications.